Cas no 93721-24-5 (Ethanol,2,2'-[[4-(1,1-dimethylethyl)phenyl]imino]bis-)

Ethanol,2,2'-[[4-(1,1-dimethylethyl)phenyl]imino]bis- structure
93721-24-5 structure
Product Name:Ethanol,2,2'-[[4-(1,1-dimethylethyl)phenyl]imino]bis-
CAS No:93721-24-5
MF:C14H23NO2
MW:237.33792424202
CID:810488
PubChem ID:22327724
Update Time:2025-04-19

Ethanol,2,2'-[[4-(1,1-dimethylethyl)phenyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-[[4-(1,1-dimethylethyl)phenyl]imino]bis-
    • 2,2'-[(p-tert-butylphenyl)imino]diethanol
    • 2-[4-tert-butyl-N-(2-hydroxyethyl)anilino]ethanol
    • NS00062837
    • 93721-24-5
    • DTXSID40918190
    • 2,2'-((p-tert-Butylphenyl)imino)diethanol
    • SCHEMBL44011
    • 2,2'-[(4-tert-Butylphenyl)azanediyl]di(ethan-1-ol)
    • EINECS 297-717-6
    • Inchi: 1S/C14H23NO2/c1-14(2,3)12-4-6-13(7-5-12)15(8-10-16)9-11-17/h4-7,16-17H,8-11H2,1-3H3
    • InChI Key: IEXYKOLCMBHVMG-UHFFFAOYSA-N
    • SMILES: OCCN(CCO)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 237.172878976g/mol
  • Monoisotopic Mass: 237.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.7Ų
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